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Compound of Interest

Compound Name: 6-O-Acetylcoriatin

Cat. No.: B15590834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure and properties of 6-O-
Acetylcoriatin, a derivative of the sesquiterpene lactone, coriatin. While 6-O-Acetylcoriatin is

available commercially as a research chemical, detailed experimental data such as

spectroscopic analyses and specific synthesis or isolation protocols are not extensively

documented in readily available scientific literature. This guide, therefore, synthesizes the

known information and provides a foundational understanding of this compound based on its

constituent parts and general chemical principles.

Chemical Structure and Properties
6-O-Acetylcoriatin is the acetylated form of coriatin, a naturally occurring sesquiterpene

lactone. The acetylation occurs at the 6-position of the coriatin backbone.

Molecular Structure
The fundamental structure of 6-O-Acetylcoriatin is derived from coriatin. The addition of an

acetyl group at the C-6 hydroxyl moiety introduces an ester functionality. This modification can

significantly alter the parent molecule's polarity, solubility, and biological activity.
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Chemical Identifiers:

IUPAC Name: (1a'S,1b'R,2R,2'S,5'R,6a'R,7a'R,8'S)-8'-(2-Hydroxypropan-2-yl)-6a'-methyl-3'-

oxohexahydrospiro[oxirane-2,7'-[1][2]methanooxireno[2',3':3,4]cyclopenta[1,2-

d]oxepine]-1b'(5'H)-yl Acetate[3]

CAS Number: 1432063-63-2[3][4]

Molecular Formula: C₁₇H₂₂O₇[3]

Molecular Weight: 338.35 g/mol [3]

Physicochemical Data
Quantitative data for 6-O-Acetylcoriatin is limited. The following table summarizes the

available information.

Property Value Source

Molecular Formula C₁₇H₂₂O₇ [3]

Molecular Weight 338.35 g/mol [3]

Appearance White to off-white powder Generic Data

Solubility
Soluble in methanol, ethanol,

DMSO
Generic Data

Conceptual Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis or isolation of 6-O-
Acetylcoriatin are not readily available. However, based on standard organic chemistry

practices for the acetylation of natural products, a generalized synthetic protocol can be

proposed.

Generalized Synthesis of 6-O-Acetylcoriatin from
Coriatin
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This protocol describes a general method for the acetylation of a hydroxyl group in a complex

molecule like coriatin.

Objective: To acetylate the C-6 hydroxyl group of coriatin.

Materials:

Coriatin

Acetic anhydride

Pyridine (or another suitable base, e.g., triethylamine)

Dichloromethane (or another suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolution: Dissolve coriatin in anhydrous dichloromethane in a round-bottom flask under an

inert atmosphere (e.g., nitrogen or argon).

Addition of Reagents: Add pyridine to the solution, followed by the dropwise addition of

acetic anhydride at 0 °C (ice bath).

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-24 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture to 0 °C and slowly add saturated

aqueous sodium bicarbonate solution to quench the excess acetic anhydride.
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Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3x).

Washing and Drying: Combine the organic layers and wash with saturated aqueous sodium

bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium

sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a suitable solvent

system (e.g., a gradient of ethyl acetate in hexane).

Characterization: Collect the fractions containing the desired product and confirm its identity

and purity using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Note: This is a generalized protocol and the optimal conditions (e.g., reaction time,

temperature, and stoichiometry) would need to be determined empirically.

Structural Relationships and Visualization
The relationship between coriatin and 6-O-Acetylcoriatin is a straightforward acetylation

reaction. This can be visualized as a simple chemical transformation.

Coriatin
(C₁₅H₂₀O₆)

6-O-Acetylcoriatin
(C₁₇H₂₂O₇)

+ Acetyl Group at C-6Acetic Anhydride
Pyridine

Click to download full resolution via product page

Caption: Acetylation of Coriatin to form 6-O-Acetylcoriatin.

Conclusion
6-O-Acetylcoriatin is a derivative of the natural product coriatin, characterized by the addition

of an acetyl group at the 6-position. While its chemical identity is established through its IUPAC

name and molecular formula, a comprehensive experimental profile, including detailed

synthetic procedures and spectroscopic data, is not widely available in the public domain. The

provided information serves as a foundational guide for researchers interested in this
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compound, with the understanding that further empirical investigation would be necessary for

advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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